Cas no 150618-12-5 (ethyl 4(s)-boc-amino-7-cbz-amino-3-oxo-heptanoate)

• Product Name: ethyl 4(s)-boc-amino-7-cbz-amino-3-oxo-heptanoate
• CAS No: 150618-12-5
• MF: C₂₂H₃₂N₂O₇
• MW: 436.498686790466
• MDL: MFCD06858497
• CID: 903928
• PubChem ID: 11070158
• Update Time: 2025-06-09

ethyl 4(s)-boc-amino-7-cbz-amino-3-oxo-heptanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4(s)-boc-amino-7-cbz-amino-3-oxo-heptanoate
• ethyl (4S)-7-{[(benzyloxy)carbonyl]amino}-4-[(tert-butoxycarbonyl)amino]-3-oxoheptanoate
• ethyl (4S)-4-[(2-methylpropan-2-yl)oxycarbonylamino]-3-oxo-7-(phenylmethoxycarbonylamino)heptanoate
• 150618-12-5
• DTXSID70454091
• MFCD06858497
• Heptanoic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-3-oxo-7-[[(phenylmethoxy)carbonyl]amino]-, ethyl ester, (S)- (9CI)

• MDL： MFCD06858497
• Inchi： 1S/C22H32N2O7/c1-5-29-19(26)14-18(25)17(24-21(28)31-22(2,3)4)12-9-13-23-20(27)30-15-16-10-7-6-8-11-16/h6-8,10-11,17H,5,9,12-15H2,1-4H3,(H,23,27)(H,24,28)/t17-/m0/s1
• InChI Key： BVSQWZNXUCGKIW-KRWDZBQOSA-N
• SMILES： O(C(N[C@H](C(CC(=O)OCC)=O)CCCNC(=O)OCC1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 436.22106
• Monoisotopic Mass: 436.22095136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 15
• Complexity: 595
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 120Ų

Experimental Properties

• Density: 1.152
• Boiling Point: 604.928°C at 760 mmHg
• Flash Point: 319.649°C
• Refractive Index: 1.509
• PSA: 148.01

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on ethyl 4(s)-boc-amino-7-cbz-amino-3-oxo-heptanoate

Introduction to ethyl 4(S)-boc-amino-7-cbz-amino-3-oxo-heptanoate (CAS No. 150618-12-5)

Ethyl 4(S)-boc-amino-7-cbz-amino-3-oxo-heptanoate (CAS No. 150618-12-5) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butoxycarbonyl (Boc) protecting group, a benzyloxycarbonyl (Cbz) protecting group, and a ketone functional group. These features make it an essential intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The tert-butoxycarbonyl (Boc) protecting group is widely used in organic synthesis to protect primary and secondary amines. It is known for its stability under mild acidic conditions and can be readily removed using strong acids such as trifluoroacetic acid (TFA). The benzyloxycarbonyl (Cbz) protecting group, on the other hand, is commonly used to protect primary amines and can be selectively removed under mild hydrogenolysis conditions using palladium on carbon (Pd/C) and hydrogen gas. The presence of these protecting groups allows for precise control over the reactivity of the amino groups during multi-step synthetic processes.

The ketone functional group in ethyl 4(S)-boc-amino-7-cbz-amino-3-oxo-heptanoate adds another layer of complexity to its chemical properties. Ketones are known for their ability to participate in a wide range of reactions, including nucleophilic addition, aldol condensation, and enolate formation. These reactions are crucial in the synthesis of complex organic molecules and pharmaceuticals. The ketone group also contributes to the compound's overall reactivity and solubility, making it suitable for various applications in medicinal chemistry.

Recent research has highlighted the potential of ethyl 4(S)-boc-amino-7-cbz-amino-3-oxo-heptanoate in the development of novel therapeutics. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound serves as an intermediate in the synthesis of potent inhibitors of protein-protein interactions (PPIs). PPI inhibitors have shown promise in treating various diseases, including cancer, neurodegenerative disorders, and viral infections. The ability to selectively target PPIs with high affinity and specificity is a significant advantage of this class of compounds.

In another study, researchers at the University of California, San Francisco, utilized ethyl 4(S)-boc-amino-7-cbz-amino-3-oxo-heptanoate as a key intermediate in the synthesis of small molecule modulators of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane proteins that play critical roles in cellular signaling pathways. Modulating GPCR activity has been a focus of drug discovery efforts due to their involvement in numerous physiological processes and diseases. The use of this compound as an intermediate allowed for the efficient synthesis of highly potent and selective GPCR modulators.

The structural versatility of ethyl 4(S)-boc-amino-7-cbz-amino-3-oxo-heptanoate also makes it an attractive candidate for combinatorial chemistry approaches. Combinatorial chemistry involves the rapid synthesis and screening of large libraries of compounds to identify lead molecules with desired biological activities. By incorporating this compound into combinatorial libraries, researchers can explore a wide range of chemical space and identify novel scaffolds with therapeutic potential.

In addition to its applications in drug discovery, ethyl 4(S)-boc-amino-7-cbz-amino-3-oxo-heptanoate has been used as a building block in the synthesis of peptides and peptidomimetics. Peptides are short chains of amino acids that have gained significant attention due to their high specificity and low toxicity. Peptidomimetics are designed to mimic the structure and function of peptides while offering improved pharmacological properties such as enhanced stability and bioavailability. The presence of protected amino groups in this compound allows for precise control over peptide coupling reactions, making it an ideal choice for peptide synthesis.

The synthesis of ethyl 4(S)-boc-amino-7-cbz-amino-3-oxo-heptanoate typically involves several steps, including the protection of amino groups with Boc and Cbz protecting groups, followed by the introduction of the ketone functionality through appropriate chemical transformations. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound. For example, a one-pot multicomponent reaction (MCR) approach has been developed that allows for the simultaneous formation of multiple functional groups in a single step, significantly reducing the number of purification steps required.

In conclusion, ethyl 4(S)-boc-amino-7-cbz-amino-3-oxo-heptanoate (CAS No. 150618-12-5) is a valuable compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an essential intermediate in the synthesis of bioactive molecules and pharmaceuticals. Ongoing research continues to uncover new possibilities for its use in drug discovery and development, highlighting its importance as a key building block in modern chemical biology.